2-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide

• IUPAC Name: 2-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]-2-phenylacetamide
• InChI: InChI=1S/C19H22ClN3O/c1-22-11-13-23(14-12-22)17-9-7-16(8-10-17)21-19(24)18(20)15-5-3-2-4-6-15/h2-10,18H,11-14H2,1H3,(H,21,24)
• InChI Key: WHXXJPWKKBOYRW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)Cl
• Molecular Formula: C19H22ClN3O
• Molecular Weight: 343.8 g/mol

Description

This compound is a carboxylic acid amide containing an N-methylpiperazine fragment. It is synthesized by reactions of 1-methylpiperazine or 3- and 4- (4-methylpiperazin-1-ylmethyl)aniline with 4-chlorobenzoyl chloride.

Synthesis Analysis

The synthesis of new amides of the N-methylpiperazine series was achieved by reactions of 1-methylpiperazine or 3- and 4- (4-methylpiperazin-1-ylmethyl)aniline with 4-chlorobenzoyl chloride. This process resulted in the creation of new carboxylic acid amides containing an N-methylpiperazine fragment.

Chemical Reactions Analysis

In the synthesis process, 4-Chloro-N-[4-(4-methylpiperazin-1-ylmethyl)phenyl]benzamide reacted with imidazole, quinolin-5-amine, and 2-methylquinolin-5-amine to give substituted 4-amino-N-[4-(4-methylpiperazin-1-ylmethyl)phenyl]benzamides.

Scientific Research Applications

Chemical Structure Analysis and Toxicity Studies

• Global Trends in Toxicology of Related Compounds : A scientometric review on 2,4-D herbicide (a chemically distinct but related compound) highlighted the worldwide research trends and identified gaps in the field of 2,4-D toxicology and mutagenicity. This review could serve as a reference point for understanding the environmental and biological impacts of similar chemical structures (Zuanazzi et al., 2020).

Pharmacological Evaluation

• Phenylpiperazine Derivatives : A review on N-phenylpiperazine derivatives highlighted the versatility of this scaffold in medicinal chemistry, suggesting areas for future research. Given the structural similarity, insights from this review may be applicable to the research and development of new therapeutic agents featuring the compound (Maia et al., 2012).

Antibacterial and Antimicrobial Studies

• Antibody-Based Methods for Analysis : A paper on the development and application of antibodies for detecting various compounds, including herbicides, in environmental and food matrices, underscores the importance of analytical techniques in monitoring and research of chemical substances. This approach could be relevant for studying the environmental presence and impact of the chemical compound (Fránek & Hruška, 2018).

Environmental Impact Research

• Sorption Studies : Research on the sorption behavior of phenoxy herbicides, including 2,4-D, to various soils and minerals, provides insights into the environmental fate of such chemicals. Understanding the interaction of similar chemicals with environmental substrates can inform remediation and risk assessment efforts (Werner et al., 2012).

Future Directions

The future directions for this compound could involve further development and optimization. For instance, a series of new compounds, specifically halogenated ‘(E)-4-((7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N’-benzylidenebenzohydrazides’, were successfully synthesized in three steps with high yields. These compounds showed promising cytotoxic effects against four different cancer cell lines, highlighting the potential of these compounds as promising candidates for further development as multi-targeted kinase inhibitors with enhanced potency.